Cas no 2171792-01-9 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• CAS No: 2171792-01-9
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5766510
• PubChem ID: 165583073
• Update Time: 2025-10-30

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-1,2,3,6-tetrahydropyridine-4-carboxylic acid
• EN300-1525193
• 2171792-01-9
• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid

• Inchi： 1S/C25H26N2O5/c1-2-22(23(28)27-13-11-16(12-14-27)24(29)30)26-25(31)32-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-11,21-22H,2,12-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： KLLCNMLKPQQGTE-UHFFFAOYSA-N
• SMILES： O(C(NC(CC)C(N1CC=C(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-1,2,3,6-tetrahydropyridine-4-carboxylic acid

Compound CAS No. 2171792-01-9: A Comprehensive Overview

The compound with CAS No. 2171792-01-9, named 1-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}butanoyl}-4-carboxylic acid (Tetrahydropyridine derivative), is a highly specialized organic molecule with significant applications in the fields of pharmaceuticals and materials science. This compound is characterized by its complex structure, which includes a tetrahydropyridine ring and a fluorenylmethoxycarbonyl (Fmoc) group, making it a key player in modern chemical synthesis.

The Fmoc group is a well-known protecting group in peptide synthesis, providing excellent stability during reaction conditions. Its presence in this compound highlights its potential role in peptide-based drug development. Recent studies have shown that compounds with similar structures exhibit promising bioavailability and stability, making them ideal candidates for drug delivery systems.

One of the most notable aspects of this compound is its tetrahydropyridine ring, which is known for its ability to act as a bioisostere of other nitrogen-containing heterocycles. This structural feature not only enhances the compound's pharmacokinetic properties but also contributes to its versatility in various chemical reactions. Researchers have recently explored the use of tetrahydropyridine derivatives in the development of novel antibiotics and anticancer agents, further underscoring the importance of this compound.

From a synthetic perspective, the preparation of this compound involves a multi-step process that includes coupling reactions and protecting group strategies. The use of Fmoc as a protecting group ensures that the amino functionality remains intact during the synthesis, allowing for precise control over the final product's structure. Recent advancements in catalytic methods have enabled more efficient and scalable syntheses of similar compounds, reducing production costs and improving yield.

In terms of applications, this compound has shown potential in the development of peptide-based vaccines and targeted drug delivery systems. Its ability to form stable amide bonds with other biomolecules makes it an attractive candidate for use in biotechnological applications. Furthermore, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), facilitates its characterization and quality control during manufacturing.

Recent research has also focused on the environmental impact of compounds like CAS No. 2171792-01-9. Studies have demonstrated that proper disposal and recycling methods can significantly reduce their ecological footprint. This has led to increased interest in green chemistry approaches for their synthesis and application.

In conclusion, CAS No. 2171792-01-9 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic methodologies and application-oriented research, positions it as a valuable tool in contemporary chemical science.